Cas no 2171222-55-0 (2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2171222-55-0
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6406071
• PubChem ID: 165564140
• Update Time: 2025-06-08

2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• 2-ethyl-2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
• 2171222-55-0
• EN300-1548981

• Inchi： 1S/C26H32N2O5/c1-4-26(5-2,24(30)31)16-27-23(29)14-17(3)28-25(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-/m1/s1
• InChI Key： YVLGLHWESUEVTQ-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Comprehensive Analysis of 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171222-55-0)

The compound 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171222-55-0) is a highly specialized organic intermediate widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS), a technique pivotal for developing novel therapeutic peptides and bioconjugates. With the growing demand for precision medicine and targeted drug delivery systems, this compound has garnered significant attention from researchers and industry professionals alike.

One of the standout features of CAS No. 2171222-55-0 is its role in facilitating stereoselective reactions, thanks to its chiral center at the (3R)-position. This property is critical for synthesizing enantiomerically pure compounds, a key requirement in modern drug development. The Fmoc group not only protects the amino functionality during synthesis but also allows for mild deprotection conditions, minimizing side reactions. As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, the compatibility of this compound with environmentally friendly protocols further enhances its appeal.

Recent advancements in proteomics and biologics have spurred interest in CAS No. 2171222-55-0, particularly for applications in antibody-drug conjugates (ADCs) and peptide-based vaccines. Its ability to integrate into multifunctional linkers enables the precise attachment of payload molecules to biological carriers, a cornerstone of next-generation therapeutics. Furthermore, its stability under physiological conditions makes it a reliable choice for in vivo studies, aligning with the rising focus on translational research.

From a commercial perspective, the demand for high-purity intermediates like 2-ethyl-2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid is driven by the expansion of contract research organizations (CROs) and custom synthesis services. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with stringent regulatory standards. As the scientific community explores AI-driven drug discovery, compounds like this are increasingly featured in virtual screening libraries, highlighting their relevance in computational chemistry.

In conclusion, CAS No. 2171222-55-0 represents a critical building block in cutting-edge research, bridging the gap between chemical synthesis and biomedical innovation. Its versatility, coupled with the growing emphasis on personalized therapeutics and biocompatible materials, positions it as a compound of enduring significance. For researchers seeking reliable Fmoc-protected intermediates or exploring peptide engineering, this molecule offers unparalleled opportunities to advance scientific frontiers.